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Compound of Interest

Compound Name: CNX-774

Cat. No.: B15577215

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of CNX-774, a potent kinase inhibitor.

This document provides critical safety and logistical information for the laboratory use of CNX-
774. Adherence to these guidelines is essential to ensure personnel safety and maintain
experimental integrity. CNX-774 is an irreversible and highly selective Bruton's tyrosine kinase
(BTK) inhibitor and has also been identified as an inhibitor of equilibrative nucleoside
transporter 1 (ENT1).[1][2] Due to its potent biological activity, appropriate personal protective
equipment (PPE) and handling procedures are mandatory.

Personal Protective Equipment (PPE)

The following table summarizes the required and recommended personal protective equipment
for handling CNX-774 in a laboratory setting. This guidance is based on standard practices for
handling potent chemical compounds.
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] Specifications and Use
PPE Category Equipment c
ases

Nitrile or neoprene gloves are
recommended. Always inspect
) ) ) gloves for integrity before use
Hand Protection Chemical-resistant gloves
and change them frequently,
especially if contamination is

suspected.

Must be worn at all times when
) Safety glasses with side handling CNX-774 in solid or
Eye Protection _ ) _
shields or goggles solution form to protect against

splashes.

A standard laboratory coat
should be worn to protect
street clothing. For procedures

Body Protection Laboratory coat with a higher risk of splashes,
a chemically resistant apron
over the lab coat is

recommended.

All weighing and handling of

powdered CNX-774 should be
Respiratory Protection Fume hood conducted in a certified

chemical fume hood to prevent

inhalation of airborne particles.

Operational and Disposal Plans

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks. CNX-774 powder should
be stored at -20°C.[3] Solutions of CNX-774 in solvents like DMSO can also be stored at -20°C
for extended periods.

Preparation of Stock Solutions:
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The following table provides guidance for preparing stock solutions of CNX-774 (Molecular
Weight: 499.50 g/mol ).

Desired

. 1 mg Mass 5 mg Mass 10 mg Mass
Concentration
1mM 2.002 mL 10.010 mL 20.020 mL
5mM 0.400 mL 2.002 mL 4.004 mL
10 mM 0.200 mL 1.001 mL 2.002 mL

Note: CNX-774 is soluble in DMSO at concentrations up to 100 mg/mL and in ethanol at 2
mg/mL. It is insoluble in water.

Handling Procedures:

o Designated Area: All work with CNX-774 should be performed in a designated area within a
laboratory, away from general traffic.

e Fume Hood: As a standard precaution for handling potent compounds, all weighing and
initial dilutions of the powdered form must be carried out in a certified chemical fume hood to

minimize inhalation risk.

¢ Avoid Contact: Minimize direct contact with the compound. Use spatulas for transferring
powder and ensure all manipulations are performed over a disposable absorbent bench liner.

o Contamination: In case of skin contact, wash the affected area immediately with soap and
water. If eye contact occurs, flush with copious amounts of water for at least 15 minutes and
seek medical attention.

Disposal Plan:

All waste materials contaminated with CNX-774, including empty vials, pipette tips, gloves, and
bench liners, must be disposed of as hazardous chemical waste.

¢ Waste Segregation: Do not mix CNX-774 waste with other waste streams.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15577215?utm_src=pdf-body
https://www.benchchem.com/product/b15577215?utm_src=pdf-body
https://www.benchchem.com/product/b15577215?utm_src=pdf-body
https://www.benchchem.com/product/b15577215?utm_src=pdf-body
https://www.benchchem.com/product/b15577215?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Waste Containers: Use clearly labeled, sealed containers for solid and liquid waste.

o Institutional Guidelines: Follow all local and institutional regulations for the disposal of
hazardous chemical waste. Contact your institution's Environmental Health and Safety (EHS)
department for specific procedures.

Experimental Workflow and Signaling Pathway

The following diagrams illustrate the general workflow for handling CNX-774 and its known
signaling pathways.
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Caption: General workflow for the safe handling and disposal of CNX-774.
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Caption: CNX-774 inhibits both the BTK signaling pathway and the ENT1 transporter.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
CNX-774]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577215#personal-protective-equipment-for-
handling-cnx-774]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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